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Compound of Interest

Compound Name: Apraclonidine dihydrochloride

Cat. No.: B1342868 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate, essential safety and

logistical information for the handling of Apraclonidine dihydrochloride, including personal

protective equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Summary
Apraclonidine dihydrochloride is a chemical that requires careful handling due to its potential

health effects. According to safety data sheets, it can cause skin and serious eye irritation, and

may also lead to respiratory irritation[1]. Some sources classify it as toxic if swallowed, in

contact with skin, or if inhaled, and note that it may cause damage to organs through prolonged

or repeated exposure[2][3]. Therefore, adhering to strict safety protocols is essential.
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Hazard Classification Description Source

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic if swallowed, in contact

with skin, or if inhaled.
[2][3]

Skin Irritation Causes skin irritation. [1]

Eye Irritation Causes serious eye irritation. [1][2][3]

Respiratory Irritation
May cause respiratory

irritation.
[1]

Specific Target Organ Toxicity

(Repeated Exposure)

Causes damage to organs

through prolonged or repeated

exposure.

[2][3]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is critical to minimize exposure. The selection of PPE should

be based on a thorough risk assessment of the specific procedures being performed.

Engineering Controls:

Ventilation: Always handle Apraclonidine dihydrochloride in a well-ventilated area[1][4].

Use of a chemical fume hood or other local exhaust ventilation is recommended to control

airborne levels, especially when handling powders or generating aerosols[3][5].

Safety Stations: Facilities must be equipped with an eyewash station and a safety shower[1]

[3].

Personal Protective Equipment:
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PPE Category Specifications and Guidelines

Eye and Face Protection

Wear chemical splash-resistant safety glasses

or goggles with side protection that conform to

EU EN166 or OSHA 29 CFR 1910.133

standards[1][4]. A face shield may be

appropriate for tasks with a higher risk of

splashing[1].

Skin Protection

Gloves: Wear compatible chemical-resistant

gloves inspected prior to use. Dispose of

contaminated gloves after use in accordance

with good laboratory practices and applicable

laws[1][5]. Lab Coat/Protective Clothing: At a

minimum, a laboratory coat and close-toed

footwear are required[1]. For tasks with a higher

risk of exposure, wear impervious clothing to

prevent skin contact[4].

Respiratory Protection

If engineering controls are insufficient or during

emergency situations, use a NIOSH-approved

respirator[3]. For handling large quantities or

when dust is generated, a dust mask or a full-

face respirator may be necessary[4][5].

Respirators are not a substitute for proper

engineering controls[1].

PPE Selection Workflow
The following diagram outlines the decision-making process for selecting the appropriate PPE

when working with Apraclonidine dihydrochloride.
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Risk Assessment

PPE Selection

Post-Procedure

Start: Handling Apraclonidine Dihydrochloride

Assess Task:
- Weighing solid?

- Preparing solution?
- High energy process (e.g., sonication)?

Handling Solid Powder:
- Use fume hood or ventilated enclosure.

- Wear gloves, lab coat, and safety goggles.

 Weighing Solid 

Preparing/Handling Solutions:
- Work in a well-ventilated area.

- Wear gloves, lab coat, and safety goggles.
- Consider a face shield if splashing is likely.

 Preparing Solution 

Potential for Aerosol/Dust Generation:
- Mandatory use of fume hood or Class II BSC.

- Wear gloves, lab coat, safety goggles, and face shield.
- NIOSH-approved respirator required.

 High Energy/Dust 

Decontaminate work surfaces.

Dispose of waste in a designated,
labeled hazardous waste container.

Remove PPE in the correct order
to avoid cross-contamination.

Wash hands thoroughly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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